3-bromo-N-(1-ethyl-4-piperidinyl)benzamide

• IUPAC Name: 3-bromo-N-(1-ethylpiperidin-4-yl)benzamide
• InChI: InChI=1S/C14H19BrN2O/c1-2-17-8-6-13(7-9-17)16-14(18)11-4-3-5-12(15)10-11/h3-5,10,13H,2,6-9H2,1H3,(H,16,18)
• InChI Key: VWLGRMVTWOTLPF-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC(CC1)NC(=O)C2=CC(=CC=C2)Br
• Molecular Formula: C14H19BrN2O
• Molecular Weight: 311.22 g/mol

Description

3-bromo-N-(1-ethyl-4-piperidinyl)benzamide is a useful research compound. Its molecular formula is C14H19BrN2O and its molecular weight is 311.22 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 310.06808 g/mol and the complexity rating of the compound is 277. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Antagonistic Activities

3-bromo-N-(1-ethyl-4-piperidinyl)benzamide is a compound of interest in the synthesis and characterization of novel antagonists and inhibitors, particularly in the context of receptor targeting and enzyme inhibition. While direct studies on this specific compound are limited, research on closely related compounds provides valuable insights into potential applications in scientific research.

• Antagonistic Properties and Synthesis : Compounds structurally related to this compound have been synthesized and evaluated for their antagonistic properties against various receptors. For example, derivatives such as N-allyl-N-(1-(5-bromo-2-((4-chlorobenzyl)oxy)benzyl)piperidin-4-yl)-4-chlorobenzamide have been explored for their potential as non-peptide CCR5 antagonists, indicating a possible route for the development of new therapeutic agents targeting specific receptors (H. Bi, 2014); (Cheng De-ju, 2014).

• Enzyme Inhibition : Related piperidine derivatives have been synthesized and shown to exhibit significant anti-acetylcholinesterase (anti-AChE) activity, which suggests a potential application in the treatment of conditions like Alzheimer's disease. These findings highlight the importance of structural modifications in enhancing biological activity and providing a basis for the development of potent enzyme inhibitors (H. Sugimoto et al., 1990).

• Synthesis of Novel Compounds : The synthesis of novel CCR5 antagonists using intermediates structurally related to this compound demonstrates the compound's relevance in the development of new therapeutic agents. These studies involve complex synthesis routes leading to the characterization of new molecules with potential biological applications (H. Bi, 2015).

• Bioactivity and Structural Characterization : The exploration of benzamide derivatives and their complexes with metals such as copper and cobalt has been conducted, providing insights into the structural and functional properties of these compounds. These studies contribute to a better understanding of the bioactivity and potential therapeutic applications of benzamide derivatives, including those structurally related to this compound (E. Khatiwora et al., 2013).